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Compound of Interest

Compound Name: Glycidyl oleate, (S)-

Cat. No.: B15186654 Get Quote

Essential Safety and Handling Guide for (S)-
Glycidyl Oleate
This guide provides immediate, essential safety and logistical information for handling (S)-

Glycidyl oleate in a laboratory setting. It is intended for researchers, scientists, and

professionals in drug development to ensure safe operational procedures and proper disposal.

Physical and Chemical Properties
The following table summarizes the key quantitative data for (S)-Glycidyl oleate.
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Property Value Reference

Molecular Formula C₂₁H₃₈O₃ [1][2][3]

Molecular Weight 338.5 g/mol [1]

CAS Number 5431-33-4 [1][2][4]

Appearance Liquid [5]

Density 0.9 ± 0.1 g/cm³ [4]

Boiling Point 430.3 ± 28.0 °C at 760 mmHg [4]

Flash Point 163.7 ± 8.9 °C [4]

Storage Temperature -20°C (Freezer) [2][6]

Personal Protective Equipment (PPE)
When handling (S)-Glycidyl oleate, the following personal protective equipment should be used

to minimize exposure and ensure personal safety.

Equipment Specifications

Eye Protection
Chemical safety goggles or a face shield are

required to prevent contact with the eyes.[7]

Hand Protection
Wear appropriate chemical-resistant gloves

(e.g., nitrile rubber).

Body Protection

A standard laboratory coat should be worn. For

larger quantities or where splashing is possible,

a chemical-resistant apron or coveralls are

recommended.[7]

Respiratory

Use in a well-ventilated area. If ventilation is

inadequate or for large spills, a NIOSH-

approved respirator with an organic vapor

cartridge is recommended.[5] In case of fire, use

a self-contained breathing apparatus.[8]
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Operational and Disposal Plans
Handling and Storage:

Handle in a well-ventilated area, preferably under a chemical fume hood.[8]

Avoid contact with skin, eyes, and clothing.[5][8]

Keep containers tightly closed when not in use.[5][9]

Store in a cool, dry, and well-ventilated place away from heat, sparks, open flames, and

incompatible materials such as strong oxidizing agents, acids, and bases.[5][8][9][10]

Ground all equipment to prevent static discharge.[9]

Disposal Plan:

Dispose of waste in accordance with all applicable local, regional, national, and international

regulations.[10][11]

The product is not classified as hazardous waste in some contexts, but local regulations

must be consulted.[5]

Do not dispose of into the environment, drains, or water courses.[7][10]

Contaminated packaging should be disposed of in the same manner as the product.

Emergency Procedures
First Aid Measures:

In case of eye contact: Immediately flush with plenty of water for at least 15 minutes, also

under the eyelids. Seek immediate medical attention.[7][8]

In case of skin contact: Wash off immediately with plenty of soap and water. If skin irritation

persists, seek medical attention.[7][8]
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If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[8]

If swallowed: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[8][9]

Spill Response Protocol: In the event of a spill, follow the step-by-step procedure outlined

below.
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Immediate Actions

Containment & Cleanup

Decontamination & Disposal

Reporting

1. Evacuate non-essential personnel

2. Ensure adequate ventilation

3. Eliminate ignition sources

4. Don appropriate PPE

5. Contain the spill with inert absorbent material (sand, earth)

6. Collect absorbed material into a suitable, closed container

7. Clean the spill area with soap and water

8. Dispose of waste container according to regulations

9. Report the incident to the appropriate safety officer

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of (S)-Glycidyl oleate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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